Cas no 146443-63-2 (Benzamide, N,N'-1,3-phenylenebis[4-methyl-)

• Product Name: Benzamide, N,N'-1,3-phenylenebis[4-methyl-
• CAS No: 146443-63-2
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 1317269
• PubChem ID: 840361
• Update Time: 2025-04-20

Benzamide, N,N'-1,3-phenylenebis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[3-[(4-methylbenzoyl)amino]phenyl]benzamide
• 146443-63-2
• Benzamide, N,N//'-1,3-phenylenebis[4-methyl-
• N,N'-benzene-1,3-diylbis(4-methylbenzamide)
• Oprea1_257810
• SCHEMBL12228168
• DTXSID20357023
• STK401365
• AK-968/40220599
• 4-METHYL-N-[3-(4-METHYLBENZAMIDO)PHENYL]BENZAMIDE
• Benzamide, N,N'-1,3-phenylenebis[4-methyl-
• AKOS003302629
• 4-methyl-N-{3-[(4-methylbenzoyl)amino]phenyl}benzamide

• Inchi： 1S/C22H20N2O2/c1-15-6-10-17(11-7-15)21(25)23-19-4-3-5-20(14-19)24-22(26)18-12-8-16(2)9-13-18/h3-14H,1-2H3,(H,23,25)(H,24,26)
• InChI Key： VKXJSYZSAXAZSB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NC1C=CC=C(C=1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 344.1526
• Monoisotopic Mass: 344.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2